Methyl 5-bromo-2,4-difluoro-3-methylbenzoate

• IUPAC Name: methyl 5-bromo-2,4-difluoro-3-methylbenzoate
• InChI: InChI=1S/C9H7BrF2O2/c1-4-7(11)5(9(13)14-2)3-6(10)8(4)12/h3H,1-2H3
• InChI Key: NDFUKWLTPXGCCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC(=C1F)Br)C(=O)OC)F
• Molecular Formula: C9H7BrF2O2
• Molecular Weight: 265.05 g/mol

Description

“Methyl 5-bromo-2,4-difluoro-3-methylbenzoate” is a chemical compound with the molecular formula C9H7BrF2O2. It has a molecular weight of 265.05. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H7BrF2O2/c1-4-7(11)5(9(13)14-2)3-6(10)8(4)12/h3H,1-2H3. This code provides a specific description of the molecule’s structure, including the positions of the bromine, fluorine, and methyl groups.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. It has a molecular weight of 265.05.

Scientific Research Applications

Methyl 5-bromo-2,4-difluoro-3-methylbenzoate is used in a variety of scientific research applications, including as an intermediate in the synthesis of pharmaceuticals, in the synthesis of biopolymers, and as a catalyst in organic reactions. It is also used as a reagent in the synthesis of other compounds, such as 5-bromo-2,4-difluorobenzaldehyde, and as a starting material for the synthesis of other brominated compounds.

Mechanism of Action

Methyl 5-bromo-2,4-difluoro-3-methylbenzoate acts as a catalyst in the synthesis of other compounds by forming a complex with the reactants and facilitating the reaction. In the acid-catalyzed reaction of 2,4-difluorobenzaldehyde and bromoform, the bromoform is protonated by the acid, forming an intermediate that is then attacked by the nucleophile, 2,4-difluorobenzaldehyde, leading to the formation of the product, this compound.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

Methyl 5-bromo-2,4-difluoro-3-methylbenzoate has several advantages for use in laboratory experiments. It is a stable compound that is soluble in water, ethanol, and other organic solvents, and it is relatively inexpensive to synthesize. Additionally, it can be used as a reagent in the synthesis of other compounds, and it can be used as a catalyst in organic reactions. The main limitation of this compound is that it is not commercially available, so it must be synthesized in the laboratory.

Future Directions

Methyl 5-bromo-2,4-difluoro-3-methylbenzoate has potential for use in a variety of future research applications. It could be used as a reagent in the synthesis of other compounds, as a catalyst in organic reactions, and as an intermediate in the synthesis of pharmaceuticals. Additionally, it could be used in the synthesis of biopolymers, in the synthesis of other brominated compounds, and in the synthesis of other fluorinated compounds. Finally, it could be used in the synthesis of other complex molecules, such as peptides and oligonucleotides.

Synthesis Methods

Methyl 5-bromo-2,4-difluoro-3-methylbenzoate can be synthesized using a variety of methods, including an acid-catalyzed reaction of 2,4-difluorobenzaldehyde and bromoform in an organic solvent such as methanol. The reaction is carried out at temperatures ranging from 40 to 60°C and the product is isolated by filtration. Other methods of synthesis include the reaction of 2,4-difluorobenzaldehyde with bromoethane in the presence of a base, such as potassium carbonate, and the reaction of 2,4-difluorobenzaldehyde with bromine in the presence of a catalytic amount of sulfuric acid.

Safety and Hazards

The safety data sheet for a similar compound, “Methyl5-bromo-2,3-difluorobenzoate”, suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It also recommends using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation.